Cas no 63318-29-6 (1-Heptene, 1-iodo-, (Z)-)

1-Heptene, 1-iodo-, (Z)- is a halogenated alkene characterized by its iodine substitution at the terminal carbon of a seven-carbon chain with a (Z)-configuration. This compound is valuable in organic synthesis, particularly in cross-coupling reactions and as a building block for more complex structures. The iodine moiety enhances reactivity, facilitating nucleophilic substitutions or metal-catalyzed transformations. The (Z)-stereochemistry provides stereoselectivity in synthetic pathways, making it useful for targeted molecular design. Its well-defined structure ensures consistency in research and industrial applications. Proper handling under inert conditions is recommended due to its sensitivity to light and moisture. This compound is typically utilized in controlled laboratory environments for specialized synthetic procedures.

1-Heptene, 1-iodo-, (Z)- structure

Product Name:1-Heptene, 1-iodo-, (Z)-

CAS No:63318-29-6

MF:C₇H₁₃I

MW:224.082594633102

MDL:MFCD26406392

CID:426825

PubChem ID:10966141

Update Time:2025-06-08

1-Heptene, 1-iodo-, (Z)- Chemical and Physical Properties

Names and Identifiers

- 1-Heptene, 1-iodo-, (Z)-
- (1Z)-1-IODOHEPT-1-ENE
- 63318-29-6
- XULQQNDHGTXWAD-SREVYHEPSA-N
- (Z)-1-iodohept-1-ene
- SCHEMBL4232225
- (Z)-1-iodo-1-heptene
- MDL： MFCD26406392
- Inchi： 1S/C7H13I/c1-2-3-4-5-6-7-8/h6-7H,2-5H2,1H3/b7-6-
- InChI Key： XULQQNDHGTXWAD-SREVYHEPSA-N
- SMILES： I/C=C\CCCCC

Computed Properties

Exact Mass: 224.00579
Monoisotopic Mass: 224.00620g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 8
Rotatable Bond Count: 4
Complexity: 57.4
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 0Å²

Experimental Properties

PSA: 0

1-Heptene, 1-iodo-, (Z)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	K97168-5g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	5g	$1980	2024-05-25
eNovation Chemicals LLC	K97168-10g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	10g	$2480	2024-05-25
eNovation Chemicals LLC	K97168-25g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	25g	$2980	2024-05-25
eNovation Chemicals LLC	K97168-5g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	5g	$1980	2025-02-20
eNovation Chemicals LLC	K97168-10g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	10g	$2480	2025-02-20
eNovation Chemicals LLC	K97168-25g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	25g	$2980	2025-02-20
eNovation Chemicals LLC	K97168-25g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	25g	$2980	2025-03-03
eNovation Chemicals LLC	K97168-10g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	10g	$2480	2025-03-03
eNovation Chemicals LLC	K97168-5g	(Z)-1-Iodo-1-heptene	63318-29-6	95%	5g	$1980	2025-03-03